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Introduction

Campneoside Il, a phenylpropanoid glycoside, has garnered interest in the scientific
community for its notable biological activities. Isolated from Paulownia tomentosa, this natural
compound has demonstrated significant potential, particularly in modulating the complement
system. This technical guide provides a comprehensive overview of Campneoside Il, detailing
its molecular structure, physicochemical properties, and known biological functions, with a
focus on its anti-complement and antioxidant effects. The information presented herein is
intended to support further research and development efforts in the fields of pharmacology and
medicinal chemistry.

Molecular Structure and Physicochemical
Properties

Campneoside Il is a complex glycoside with the molecular formula C29H36016 and a
molecular weight of approximately 640.59 g/mol . Its chemical structure is characterized by a
central glucose moiety linked to a rhamnose sugar and two substituted phenylethanoid groups.

Table 1: Physicochemical Properties of Campneoside Il
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Property Value Reference
CAS Number 95587-86-3 [11[2]
Molecular Formula C29H36016 [1][2]
Molecular Weight 640.59 g/mol [2]
Appearance Powder [3]

Source Paulownia tomentosa [4][5]

Below is a 2D representation of the molecular structure of Campneoside II.
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Figure 1. 2D Molecular Structure of Campneoside II.

Biological Activity

Research has highlighted two primary areas of biological activity for Campneoside IlI: anti-

complement and antioxidant effects.

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://bioresources.cnr.ncsu.edu/resources/activity-guided-screening-of-the-antioxidants-from-paulownia-tomentosa-var-tomentosa-bark/
https://bioresources.cnr.ncsu.edu/BioRes_06/BioRes_06_4_5086_Si_LSN_Phenolic_Extrac_Chemotaxonom_Bark_Paulownia_5086.pdf
https://bioresources.cnr.ncsu.edu/resources/activity-guided-screening-of-the-antioxidants-from-paulownia-tomentosa-var-tomentosa-bark/
https://bioresources.cnr.ncsu.edu/BioRes_06/BioRes_06_4_5086_Si_LSN_Phenolic_Extrac_Chemotaxonom_Bark_Paulownia_5086.pdf
https://bioresources.cnr.ncsu.edu/BioRes_06/BioRes_06_4_5086_Si_LSN_Phenolic_Extrac_Chemotaxonom_Bark_Paulownia_5086.pdf
https://www.researchgate.net/figure/Most-representative-MS-MS-spectra-of-compounds-The-spectra-correspond-to-a-gardoside_fig2_26270835
https://www.researchgate.net/publication/270503615_Activity-Guided_Screening_of_the_Antioxidants_from_Paulownia_tomentosa_var_tomentosa_Bark
https://www.mdpi.com/2218-1989/15/9/616
https://www.benchchem.com/product/b1250910?utm_src=pdf-body
https://www.benchchem.com/product/b1250910?utm_src=pdf-body
https://www.benchchem.com/product/b1250910?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Anti-complement Activity

Campneoside Il has been reported to exhibit "excellent anti-complement activity".[4] The
complement system is a crucial component of the innate immune system, and its dysregulation
is implicated in various inflammatory and autoimmune diseases. The ability of Campneoside Il
to inhibit this cascade suggests its potential as a therapeutic agent for complement-mediated
pathologies. However, specific details regarding the mechanism of action, including the specific
complement pathway (classical, lectin, or alternative) that is inhibited, and the molecular targets
of Campneoside Il, require further investigation. Quantitative data, such as IC50 values, for its
anti-complement activity are not yet widely available in the public domain.

Antioxidant Activity

In addition to its effects on the complement system, Campneoside Il has demonstrated
significant antioxidant properties.[6][7] Antioxidants play a vital role in mitigating oxidative
stress, a condition linked to numerous chronic diseases. The antioxidant capacity of
Campneoside Il is likely attributable to its phenolic moieties, which can scavenge free radicals.

Experimental Data

The structural elucidation of Campneoside Il has been achieved through various
spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and
Mass Spectrometry (MS).[6][7]

Mass Spectrometry

While specific fragmentation data for Campneoside Il is not readily available, analysis of
similar compounds, such as Campneoside | isomers, suggests that mass spectrometry would
reveal characteristic fragmentation patterns involving the loss of sugar moieties and cleavage
of the phenylethanoid groups.[8]

Experimental Protocols
Isolation of Campneoside Il from Paulownia tomentosa

The following is a generalized workflow for the isolation of Campneoside Il from the bark of
Paulownia tomentosa, based on published methods for the extraction of phenolic compounds
from this source.[5][7]
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Gried and ground Paulownia tomentosa bara

:

Extraction with 95% Ethanol

:

Filtration and Evaporation

[Suspension in WateD

Liquid-Liquid Partitioning
(n-hexane, CH2CI2, EtOAc, n-BuOH)

n-Butanol Fraction

(Sephadex LH-20 Column Chromatograph))

:

Further Purification Steps
(e.g., Preparative HPLC)

Isolated Campneoside Il
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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